Cas no 1123169-20-9 (1-(Methoxymethyl)cyclobutan-1-amine)

• Product Name: 1-(Methoxymethyl)cyclobutan-1-amine
• CAS No: 1123169-20-9
• MF: C₆H₁₃NO
• MW: 115.173521757126
• MDL: MFCD11858342
• CID: 2603978
• PubChem ID: 53407227
• Update Time: 2025-05-21

1-(Methoxymethyl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-Methoxymethyl-cyclobutylamine
• 1-(Methoxymethyl)cyclobutanamine
• 1-(methoxymethyl)cyclobutan-1-amine
• [1-(methoxymethyl)cyclobutyl]amine hydrochloride
• NE64546
• AB0181448
• AK00776156
• T3874
• 1-(Methoxymethyl)cyclobutan-1-amine

• MDL： MFCD11858342
• Inchi： 1S/C6H13NO/c1-8-5-6(7)3-2-4-6/h2-5,7H2,1H3
• InChI Key： OELKIVVMDJOKLG-UHFFFAOYSA-N
• SMILES： O(C)CC1(CCC1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 78.6
• Topological Polar Surface Area: 35.2

Additional information on 1-(Methoxymethyl)cyclobutan-1-amine

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1-(Methoxymethyl)cyclobutan-1-amine: A Comprehensive Overview

The compound with CAS No. 1123169-20-9, commonly referred to as 1-(Methoxymethyl)cyclobutan-1-amine, has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is a derivative of cyclobutane, a four-membered cyclic hydrocarbon, with a methoxymethyl group attached to the nitrogen atom. The cyclobutane ring is known for its unique strain and reactivity, making it a valuable component in various chemical reactions and drug design.

Recent studies have highlighted the potential of 1-(Methoxymethyl)cyclobutan-1-amine in medicinal chemistry. Researchers have explored its role as a building block for synthesizing bioactive compounds, particularly in the development of small molecule inhibitors and therapeutic agents. The methoxymethyl group introduces additional functionality, enhancing the compound's versatility in chemical transformations.

The synthesis of 1-(Methoxymethyl)cyclobutan-1-amine involves a multi-step process, often utilizing palladium-catalyzed coupling reactions or other advanced methodologies. These methods ensure high yields and purity, which are critical for its application in pharmaceutical research. The compound's stability under various reaction conditions has also been extensively studied, making it a reliable intermediate in organic synthesis.

In terms of applications, 1-(Methoxymethyl)cyclobutan-1-amine has shown promise in the development of neuroprotective agents and anti-inflammatory drugs. Its ability to modulate cellular signaling pathways makes it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, recent findings suggest that this compound may play a role in anticancer therapy, particularly in targeting specific enzymes involved in tumor progression.

The structural properties of cyclobutane derivatives have been extensively studied to understand their reactivity and selectivity in chemical reactions. The strained nature of the cyclobutane ring contributes to its unique electronic properties, which can be exploited in designing novel catalysts or materials with tailored functionalities. Furthermore, computational studies have provided insights into the compound's electronic structure, aiding in the prediction of its behavior in different chemical environments.

From an environmental perspective, the biodegradation and toxicity profiles of 1-(Methoxymethyl)cyclobutan-1-amine are areas of active research. Understanding its impact on ecosystems is crucial for ensuring sustainable practices in its production and use. Preliminary studies indicate that the compound exhibits moderate biodegradability under aerobic conditions, but further investigations are required to assess its long-term environmental effects.

In conclusion, 1-(Methoxymethyl)cyclobutan-1-amine (CAS No. 1123169-20-9) stands as a versatile and intriguing molecule with vast potential across multiple disciplines. Its role as a key intermediate in organic synthesis, coupled with its promising applications in pharmacology and materials science, underscores its importance in contemporary research. As advancements continue to unfold, this compound is poised to contribute significantly to the development of innovative solutions in medicine and beyond. ]]>